Cas no 1804830-97-4 (3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804830-97-4
• MF: C₇H₅F₃IN₃O₃
• MW: 363.03258395195
• CID: 4836242
• Update Time: 2025-10-30

3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3IN3O3/c8-7(9,10)17-4-2-13-6(14(15)16)3(1-12)5(4)11/h2H,1,12H2
• InChI Key： IVIYEUPMCVUMFM-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CN)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 94

Additional information on 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804830-97-4)

3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804830-97-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of an amine group, an iodine substituent, a nitro group, and a trifluoromethoxy group, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The amine group at the 3-position of the pyridine ring provides a nucleophilic site that can be readily functionalized through reactions such as coupling with carboxylic acids or activated esters, forming amides or esters. This property is particularly valuable in medicinal chemistry, where the introduction of specific functional groups can modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate. Additionally, the iodo substituent at the 4-position serves as a handle for further modifications, including cross-coupling reactions such as Suzuki or Stille couplings, which are commonly employed in constructing complex molecular architectures.

The nitro group at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring. This feature is often exploited to enhance binding interactions with biological targets or to facilitate subsequent chemical transformations. For instance, nitro groups can be reduced to amines under mild conditions, providing another avenue for functionalization. The trifluoromethoxy group at the 5-position adds lipophilicity and metabolic stability to the molecule, which are critical factors in drug design. Fluoro substituents are frequently incorporated into drug molecules to improve their bioavailability and resistance to enzymatic degradation.

In recent years, 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its potential application in oncology. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The combination of an amine group for further derivatization and halogen atoms for cross-coupling reactions makes this compound an attractive scaffold for designing small-molecule inhibitors with high selectivity and potency.

Furthermore, this compound has been investigated in the context of central nervous system (CNS) drugs. The nitro and trifluoromethoxy groups can modulate blood-brain barrier penetration, while the amine group allows for facile introduction of pharmacophores that interact with neurotransmitter receptors or ion channels. Preliminary studies suggest that derivatives of this compound may exhibit potential as treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The synthetic utility of 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine has also been highlighted in recent synthetic organic chemistry literature. Researchers have leveraged its unique structural features to develop efficient synthetic routes to more complex heterocycles. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or vinyl groups at the 4-position iodine substituent, generating libraries of structurally diverse compounds for high-throughput screening.

Another area where this compound has found utility is in the development of probes for biochemical assays. The presence of multiple reactive sites allows chemists to design molecules that can be selectively labeled with fluorophores or affinity tags. Such probes are invaluable tools for studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. The trifluoromethoxy group enhances the solubility and stability of these probes in aqueous environments, making them suitable for biological applications.

The growing interest in fluorinated compounds has also spurred research into fluorinated pyridines as bioisosteres. The electron-withdrawing nature of fluorine atoms can influence both the physical properties and biological activity of molecules. In 3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine, the trifluoromethoxy group contributes to these effects while also providing metabolic stability. This balance makes it an ideal candidate for further derivatization into drug candidates that exhibit improved pharmacokinetic profiles.

Recent advances in computational chemistry have further enhanced the utility of this compound in drug discovery efforts. Molecular modeling studies have been conducted to understand how structural modifications influence binding affinity and selectivity. These studies have identified key interactions between this compound's functional groups and target proteins, guiding rational design strategies for optimizing biological activity.

In conclusion,3-(Aminomethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804830-97-4) represents a promising scaffold for pharmaceutical research due to its versatile structural features and synthetic accessibility. Its applications span multiple therapeutic areas, including oncology and CNS disorders, while its utility as a synthetic intermediate continues to be explored by researchers worldwide. As our understanding of biological targets grows and new synthetic methodologies emerge,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.